Cas no 1806284-48-9 (Methyl 6-(bromomethyl)benzo[d]oxazole-2-acetate)

• Product Name: Methyl 6-(bromomethyl)benzo[d]oxazole-2-acetate
• CAS No: 1806284-48-9
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4818408
• Update Time: 2025-08-05

Methyl 6-(bromomethyl)benzo[d]oxazole-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(bromomethyl)benzo[d]oxazole-2-acetate
• methyl 2-[6-(bromomethyl)-1,3-benzoxazol-2-yl]acetate

• Inchi： 1S/C11H10BrNO3/c1-15-11(14)5-10-13-8-3-2-7(6-12)4-9(8)16-10/h2-4H,5-6H2,1H3
• InChI Key： BHWKBAJUBUMDKR-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)OC(CC(=O)OC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3

Additional information on Methyl 6-(bromomethyl)benzo[d]oxazole-2-acetate

Methyl 6-(bromomethyl)benzo[d]oxazole-2-acetate: A Comprehensive Overview

Methyl 6-(bromomethyl)benzo[d]oxazole-2-acetate, identified by the CAS registry number 1806284-48-9, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of benzo[d]oxazoles, which are heterocyclic aromatic compounds known for their versatile properties and wide-ranging uses in drug discovery, material science, and synthetic chemistry. The structure of this compound features a benzo[d]oxazole ring system with a methyl acetate group at the 2-position and a bromomethyl substituent at the 6-position, making it a unique derivative with potential for further functionalization and exploration.

The synthesis of Methyl 6-(bromomethyl)benzo[d]oxazole-2-acetate typically involves multi-step organic reactions, often starting from readily available starting materials such as o-phenylenediamine or its derivatives. The construction of the benzo[d]oxazole ring is a critical step, often achieved through cyclization reactions under specific conditions. The introduction of the methyl acetate group and the bromomethyl substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for the synthesis of such compounds, reducing environmental impact while maintaining high product quality.

One of the most promising applications of Methyl 6-(bromomethyl)benzo[d]oxazole-2-acetate lies in its potential as an intermediate in drug design. The benzo[d]oxazole core is known to exhibit biological activity across various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial effects. The presence of the bromomethyl group introduces additional functionality, enabling further chemical modifications to tailor the compound's properties for specific biological targets. Recent studies have explored the use of such derivatives in targeted drug delivery systems, leveraging their structural flexibility and bioavailability.

In addition to its pharmaceutical applications, Methyl 6-(bromomethyl)benzo[d]oxazole-2-acetate has shown promise in materials science. Its aromatic heterocyclic structure contributes to stability and electronic properties that are valuable in the development of advanced materials such as organic semiconductors and optoelectronic devices. Researchers have investigated its potential as a building block for constructing functional polymers and self-assembling nanostructures, highlighting its role in cutting-edge materials innovation.

The study of Methyl 6-(bromomethyl)benzo[d]oxazole-2-acetate has also been enhanced by modern analytical techniques. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These advancements have not only improved our understanding of the compound's properties but also facilitated its application in complex chemical systems.

Looking ahead, the exploration of Methyl 6-(bromomethyl)benzo[d]oxazole-2-acetate is expected to continue driving innovation across multiple disciplines. Its unique combination of structural features positions it as a valuable tool for researchers seeking to develop novel compounds with tailored functionalities. As interdisciplinary research progresses, this compound will likely play an increasingly important role in advancing both fundamental science and applied technologies.